Cas no 2229013-27-6 (tert-butyl N-(2-hydrazinyl-4,5-dimethoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-hydrazinyl-4,5-dimethoxyphenyl)carbamate
• CAS No: 2229013-27-6
• MF: C₁₃H₂₁N₃O₄
• MW: 283.323543310165
• CID: 6415630
• PubChem ID: 165755730
• Update Time: 2025-10-29

tert-butyl N-(2-hydrazinyl-4,5-dimethoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydrazinyl-4,5-dimethoxyphenyl)carbamate
• EN300-1891776
• 2229013-27-6

• Inchi： 1S/C13H21N3O4/c1-13(2,3)20-12(17)15-8-6-10(18-4)11(19-5)7-9(8)16-14/h6-7,16H,14H2,1-5H3,(H,15,17)
• InChI Key： PNHFPTDOXWCQCJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1NN)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.15320616g/mol
• Monoisotopic Mass: 283.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.8Ų

Additional information on tert-butyl N-(2-hydrazinyl-4,5-dimethoxyphenyl)carbamate

Comprehensive Analysis of tert-butyl N-(2-hydrazinyl-4,5-dimethoxyphenyl)carbamate (CAS No. 2229013-27-6)

The compound tert-butyl N-(2-hydrazinyl-4,5-dimethoxyphenyl)carbamate (CAS No. 2229013-27-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a hydrazinyl group and dimethoxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for carbamate-based compounds like tert-butyl N-(2-hydrazinyl-4,5-dimethoxyphenyl)carbamate has surged, driven by their applications in drug discovery and chemical biology. This compound’s hydrazine functionality is particularly noteworthy, as it enables selective conjugation reactions, a feature highly sought after in bioconjugation and proteomics research. With the rise of AI-driven drug discovery, computational chemists are also exploring its molecular properties to predict interactions with biological targets.

The synthesis of tert-butyl N-(2-hydrazinyl-4,5-dimethoxyphenyl)carbamate involves multi-step organic reactions, often starting from 4,5-dimethoxy-2-nitroaniline or similar precursors. Its tert-butyl carbamate (Boc) protecting group enhances stability during synthetic workflows, a critical factor for researchers optimizing high-throughput screening protocols. The compound’s solubility in polar organic solvents, such as DMSO and methanol, further broadens its utility in laboratory settings.

From an industrial perspective, CAS No. 2229013-27-6 is gaining attention as a building block for crop protection agents, reflecting the growing focus on sustainable agriculture. Its dimethoxy aromatic core mimics natural lignin derivatives, making it a candidate for green chemistry applications. Additionally, its potential as a fluorescence probe precursor has sparked interest in bioimaging studies, where researchers aim to track cellular processes in real time.

Quality control of tert-butyl N-(2-hydrazinyl-4,5-dimethoxyphenyl)carbamate relies on advanced analytical techniques like HPLC, NMR, and mass spectrometry. Purity thresholds exceeding 98% are typically required for pharmaceutical-grade material, underscoring the importance of robust synthetic protocols. As regulatory standards for impurity profiling tighten globally, suppliers of this compound must adhere to stringent Good Manufacturing Practices (GMP).

Looking ahead, the versatility of CAS No. 2229013-27-6 positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, material science, or biotechnology, its applications continue to expand. For laboratories seeking reliable sources, verifying supplier certifications and batch-to-batch consistency remains essential to ensure experimental reproducibility—a priority echoed across scientific communities.